Cas no 1170963-74-2 (N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide)

• Product Name: N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide
• CAS No: 1170963-74-2
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 6309216
• PubChem ID: 44047071
• Update Time: 2025-05-21

N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide
• F5517-0037
• 1170963-74-2
• VU0645662-1
• N-benzyl-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide
• N-benzyl-5-[(2-methyl-1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxamide
• N-benzyl-5-[(2-methylbenzimidazol-1-yl)methyl]furan-2-carboxamide
• AKOS024511618

• Inchi： 1S/C21H19N3O2/c1-15-23-18-9-5-6-10-19(18)24(15)14-17-11-12-20(26-17)21(25)22-13-16-7-3-2-4-8-16/h2-12H,13-14H2,1H3,(H,22,25)
• InChI Key： NOQDHBSBAVCVKU-UHFFFAOYSA-N
• SMILES： O1C(C(NCC2C=CC=CC=2)=O)=CC=C1CN1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 345.147726857g/mol
• Monoisotopic Mass: 345.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide

N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide (CAS No. 1170963-74-2): An Overview

N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide (CAS No. 1170963-74-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of specific receptor systems and the treatment of neurological disorders.

The benzodiazole moiety is a well-known pharmacophore in the development of drugs targeting the central nervous system (CNS). Compounds containing this scaffold have been extensively studied for their anxiolytic, sedative, and anticonvulsant properties. The addition of a furan ring and a benzyl group to the structure of N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide introduces additional functional groups that can influence its pharmacological profile and bioavailability.

Recent studies have highlighted the importance of methyl substitutions in enhancing the potency and selectivity of benzodiazole derivatives. The presence of a methyl group at the 2-position of the benzodiazole ring in N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide has been shown to improve its binding affinity to specific receptors, such as the GABAA receptor, which plays a crucial role in mediating inhibitory neurotransmission in the CNS.

The furan ring, another key structural element, contributes to the overall stability and solubility of the compound. Furan-containing molecules are known for their ability to form hydrogen bonds and π-stacking interactions, which can enhance their binding interactions with target proteins. This feature is particularly advantageous in drug design, as it can lead to improved pharmacokinetic properties and reduced off-target effects.

The benzyl group attached to the furan ring further modulates the compound's lipophilicity and membrane permeability. Benzyl-substituted compounds often exhibit enhanced cellular uptake and distribution, which can be beneficial for achieving therapeutic concentrations at target sites. Additionally, the benzyl group can influence the metabolic stability of the molecule, potentially extending its half-life in vivo.

In preclinical studies, N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide has demonstrated promising activity in models of anxiety and depression. Its ability to modulate GABAA receptor function suggests potential therapeutic applications in treating anxiety disorders and related conditions. Furthermore, preliminary data indicate that this compound may also have neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's disease.

From a synthetic perspective, N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a furan derivative with a benzodiazole precursor, followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further preclinical and clinical evaluations.

In conclusion, N-benzyl-5-(2-methyl-1H-1,3-benzodiazol-1-yl)methylfuran-2-carboxamide (CAS No. 1170963-74-2) represents a promising compound with potential applications in the treatment of neurological disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanism of action and therapeutic potential.